Cas no 1889794-96-0 (3-(4,4-Difluoropiperidin-1-yl)-2,2-dimethylpropionic acid)
3-(4,4-Difluoropiperidin-1-yl)-2,2-dimethylpropionic acid is a fluorinated piperidine derivative with a carboxyl functional group, offering unique structural and chemical properties. Its difluoropiperidine moiety enhances metabolic stability and lipophilicity, making it valuable in medicinal chemistry for drug design and optimization. The 2,2-dimethylpropionic acid group contributes to steric hindrance, potentially improving selectivity in biological interactions. This compound is particularly useful as an intermediate in synthesizing pharmacologically active molecules, including protease inhibitors and CNS-targeting agents. Its balanced polarity and stability under physiological conditions make it suitable for applications requiring precise molecular modifications. The compound’s well-defined structure ensures reproducibility in research and industrial settings.
1889794-96-0 structure
Product Name:3-(4,4-Difluoropiperidin-1-yl)-2,2-dimethylpropionic acid
CAS No:1889794-96-0
MF:C10H17F2NO2
MW:221.244290113449
CID:4709467
Update Time:2025-10-29
3-(4,4-Difluoropiperidin-1-yl)-2,2-dimethylpropionic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(4,4-Difluoropiperidin-1-yl)-2,2-dimethylpropionic acid
- 3-(4,4-Difluoro-piperidin-1-yl)-2,2-dimethyl-propionic acid
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- Inchi： 1S/C10H17F2NO2/c1-9(2,8(14)15)7-13-5-3-10(11,12)4-6-13/h3-7H2,1-2H3,(H,14,15)
- InChI Key： VCVDAONUYWZJQL-UHFFFAOYSA-N
- SMILES： FC1(CCN(CC1)CC(C(=O)O)(C)C)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 244
- Topological Polar Surface Area: 40.5
3-(4,4-Difluoropiperidin-1-yl)-2,2-dimethylpropionic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AN17800-1g |
3-(4,4-Difluoropiperidin-1-yl)-2,2-dimethylpropionic acid |
1889794-96-0 | 95% | 1g |
$835.00 | 2024-04-20 |
3-(4,4-Difluoropiperidin-1-yl)-2,2-dimethylpropionic acid Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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